Ethyl 4-(2,4-bis(benzyloxy)-5-isopropylphenyl)-2-hydroxy-4-oxobut-2-enoate

• IUPAC Name: ethyl (Z)-4-[2,4-bis(phenylmethoxy)-5-propan-2-ylphenyl]-4-hydroxy-2-oxobut-3-enoate
• InChI: InChI=1S/C29H30O6/c1-4-33-29(32)26(31)16-25(30)24-15-23(20(2)3)27(34-18-21-11-7-5-8-12-21)17-28(24)35-19-22-13-9-6-10-14-22/h5-17,20,30H,4,18-19H2,1-3H3/b25-16-
• InChI Key: KKDWHULNCUICBG-XYGWBWBKSA-N
• Canonical SMILES: CCOC(=O)C(=O)C=C(C1=C(C=C(C(=C1)C(C)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3)O
• Isomeric SMILES: CCOC(=O)C(=O)/C=C(/C1=C(C=C(C(=C1)C(C)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3)\O
• Molecular Formula: C29H30O6
• DSSTOX Substance ID: DTXSID80647250
• Molecular Weight: 474.5 g/mol
• CAS RN: 747414-19-3

Description

The compound is a derivative of benzoic acid, which is a common structure in many organic compounds. It has two benzyloxy groups attached to the benzene ring, an isopropyl group, and an ethyl ester group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR spectroscopy. The presence of the benzyloxy and isopropyl groups would likely result in distinct peaks in the NMR spectrum.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the benzyloxy groups could be cleaved under certain conditions, or the ester group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the ester group would likely make it more polar than if it were an alkyl group.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have focused on synthesizing and determining the structure of complex organic molecules, such as ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, through single-crystal X-ray crystallography. Such studies provide foundational knowledge for understanding the molecular architecture and potential reactivity of similar compounds (Manolov, Morgenstern, & Hegetschweiler, 2012).

Biological Activity

Research into the biological activities of related compounds has led to the discovery of novel anti-juvenile hormone agents, such as Ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate (ETB), which targets larval epidermis. This research highlights the potential for developing new pesticides or biological control agents based on the structure and activity of these compounds (Kuwano, Fujita, Furuta, & Yamada, 2008).

Material Science Applications

Investigations into the thermal properties of novel branched polymers, such as Poly(4-ethyleneoxy benzoate), synthesized from related esters, reveal how branching affects the crystallinity and glass-transition temperatures of these materials. Such research is crucial for developing new polymers with tailored properties for specific applications (Jayakannan & Ramakrishnan, 2000).

Catalysis and Polymerization

Studies on Ziegler-Natta catalysts incorporating ethyl benzoate demonstrate the impact of internal and external donors on the stereochemical outcomes of polymerizations, contributing to the development of polymers with desired properties (Sacchi, Tritto, Shan, Mendichi, & Noristi, 1991).

Future Directions

The future directions for this compound would depend on its intended use. If it’s a novel compound, further studies could be conducted to determine its potential applications.